Cas no 2172113-97-0 (8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane)

8-(4-Methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane is a spirocyclic compound featuring a unique heterocyclic structure combining an azaspiro core with a 4-methoxyphenyl substituent. This molecular architecture imparts distinct chemical properties, making it valuable in synthetic organic chemistry and pharmaceutical research. The presence of both ether and amine functionalities within a rigid spiro framework enhances its utility as a versatile intermediate for constructing complex molecules. Its stability and reactivity profile allow for selective modifications, particularly in the development of biologically active compounds. The methoxyphenyl group further contributes to its potential applications in medicinal chemistry, where such motifs are often explored for their pharmacokinetic and binding properties.
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane structure
2172113-97-0 structure
Product Name:8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane
CAS No:2172113-97-0
MF:C13H17NO3
MW:235.278983831406
CID:6058113
PubChem ID:165958433
Update Time:2025-10-30

8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane
    • 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
    • 2172113-97-0
    • EN300-1278516
    • Inchi: 1S/C13H17NO3/c1-15-11-4-2-10(3-5-11)12-6-7-17-13(14-12)8-16-9-13/h2-5,12,14H,6-9H2,1H3
    • InChI Key: FSANAYWCBGVJNH-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC(=CC=2)OC)NC21COC2

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 39.7Ų

8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1278516-0.05g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
0.05g
$780.0 2023-05-23
Enamine
EN300-1278516-0.1g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
0.1g
$817.0 2023-05-23
Enamine
EN300-1278516-0.25g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
0.25g
$855.0 2023-05-23
Enamine
EN300-1278516-0.5g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
0.5g
$891.0 2023-05-23
Enamine
EN300-1278516-1.0g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
1g
$928.0 2023-05-23
Enamine
EN300-1278516-2.5g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
2.5g
$1819.0 2023-05-23
Enamine
EN300-1278516-5.0g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
5g
$2692.0 2023-05-23
Enamine
EN300-1278516-10.0g
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
10g
$3992.0 2023-05-23
Enamine
EN300-1278516-50mg
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
50mg
$780.0 2023-10-01
Enamine
EN300-1278516-100mg
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
2172113-97-0
100mg
$817.0 2023-10-01

Additional information on 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane

Introduction to 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2172113-97-0)

8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane, identified by its unique Chemical Abstracts Service (CAS) number 2172113-97-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic azacycloalkane derivative features a complex molecular architecture that has garnered attention for its potential biological activity and structural novelty. The presence of a spiro linkage, combined with an azacycloalkane core and a methoxy-substituted phenyl ring, suggests diverse interactions with biological targets, making it a promising candidate for further investigation.

The compound's structure, characterized by a rigid spiro framework, may contribute to its stability and binding affinity. The spiro3.5nonane moiety introduces rigidity, which is often desirable in drug design to enhance receptor binding. Additionally, the 8-(4-methoxyphenyl) substituent adds an aromatic component that can engage in π-stacking interactions or hydrophobic effects, further modulating its pharmacological properties.

In recent years, spirocyclic compounds have emerged as a critical class of scaffolds in drug discovery due to their unique structural features and potential therapeutic applications. Spiro compounds often exhibit enhanced metabolic stability and improved solubility profiles compared to their acyclic counterparts. The 2,5-dioxa group in this molecule introduces oxygen atoms that can participate in hydrogen bonding or other polar interactions, expanding the range of possible biological targets.

The azacycloalkane portion of the molecule is particularly noteworthy, as nitrogen-containing heterocycles are frequently found in biologically active compounds. Azacycloalkanes can interact with biological targets through hydrogen bonding and other non-covalent interactions, making them valuable motifs in medicinal chemistry. The 9-azaspiro3.5nonane core suggests a potential for interaction with enzymes or receptors that recognize nitrogen-containing scaffolds.

Recent studies have highlighted the importance of spirocyclic compounds in the development of novel therapeutics. For instance, spiroindolones and spiropiperidines have shown promise in treating various diseases, including cancer and neurological disorders. The structural features of 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane align well with these trends, positioning it as a candidate for further exploration.

The methoxyphenyl substituent is another key feature that may influence the compound's biological activity. Methoxy groups are commonly found in biologically active molecules and can modulate pharmacokinetic properties such as solubility and metabolic stability. Additionally, the phenyl ring can engage in π-stacking interactions with biological targets, enhancing binding affinity.

From a synthetic perspective, the construction of 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane presents an intriguing challenge due to its complex architecture. The synthesis would likely involve multi-step organic transformations, including spirocyclic formation and functional group modifications. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules, opening up new avenues for drug discovery.

The potential applications of this compound are broad and warrant further investigation. Its unique structural features suggest that it may interact with a variety of biological targets, making it suitable for multiple therapeutic areas. For example, the spirocyclic core could be exploited to develop inhibitors of enzymes or receptors involved in metabolic disorders or cancer.

In conclusion,8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2172113-97-0) represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its complex molecular architecture and diverse functional groups make it a promising candidate for further exploration. As research continues to uncover new applications for spirocyclic compounds,this molecule may play an important role in the development of novel therapeutics.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.